Cas no 2387598-42-5 (1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol)

1-(4-Chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol is a heterocyclic compound featuring a pyrazolo[1,5-a][1,3,5]triazine core substituted with a chloro group at the 4-position and a methyl group at the 7-position, further functionalized with a cyclopropanol moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The chloro and methyl substitutions enhance its electrophilic character, facilitating nucleophilic displacement reactions, while the cyclopropanol group offers steric and electronic modulation. Its well-defined molecular framework makes it a valuable intermediate for synthesizing more complex derivatives, particularly in the development of biologically active molecules. The compound's stability and synthetic versatility underscore its relevance in research and industrial settings.

1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol structure

2387598-42-5 structure

Product Name:1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol

CAS No:2387598-42-5

MF:C₉H₉ClN₄O

MW:224.646960020065

CID:5294882

Update Time:2025-06-12

1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol Chemical and Physical Properties

Names and Identifiers

- Cyclopropanol, 1-(4-chloro-7-methylpyrazolo[1,5-a]-1,3,5-triazin-2-yl)-
- 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol
- Inchi： 1S/C9H9ClN4O/c1-5-4-6-11-7(9(15)2-3-9)12-8(10)14(6)13-5/h4,15H,2-3H2,1H3
- InChI Key： FOPNANRITHTPMM-UHFFFAOYSA-N
- SMILES： C1(C2N=C(Cl)N3N=C(C)C=C3N=2)(O)CC1

1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBW0149-100MG	1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol	2387598-42-5	95%	100MG	￥ 2,065.00	2023-03-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBW0149-250MG	1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol	2387598-42-5	95%	250MG	￥ 3,300.00	2023-03-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBW0149-500MG	1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol	2387598-42-5	95%	500MG	￥ 5,504.00	2023-03-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBW0149-1G	1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol	2387598-42-5	95%	1g	￥ 8,250.00	2023-03-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBW0149-5G	1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol	2387598-42-5	95%	5g	￥ 24,750.00	2023-03-25

1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol

Research Brief on 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol (CAS: 2387598-42-5)

1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol (CAS: 2387598-42-5) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the pyrazolo[1,5-a][1,3,5]triazine class, a scaffold known for its diverse pharmacological activities, including kinase inhibition and antiviral properties. Recent studies have explored its potential as a therapeutic agent, particularly in oncology and infectious diseases.

The compound's unique structural features, such as the cyclopropanol moiety and the chloro-methyl substitution on the triazine ring, contribute to its selective binding affinity for specific biological targets. Preliminary research indicates that 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its mechanism of action appears to involve the disruption of key signaling pathways, making it a promising candidate for targeted therapy.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth in various cancer models, including breast and lung cancers. The compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, have also been investigated, with results suggesting favorable drug-like characteristics. However, further optimization may be required to enhance its selectivity and reduce potential off-target effects.

Beyond oncology, 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol has shown potential in antiviral research. Early-stage studies suggest that it may interfere with viral replication mechanisms, particularly in RNA viruses. This dual therapeutic potential underscores the compound's versatility and warrants further investigation.

In conclusion, 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol represents a promising lead compound in both oncology and antiviral drug discovery. Its unique chemical structure and broad pharmacological profile make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise molecular targets, optimizing its therapeutic index, and advancing it through preclinical and clinical development stages.